Cas no 1426424-80-7 (6-Chloroimidazo[1,5-A]pyridine)

• Product Name: 6-Chloroimidazo[1,5-A]pyridine
• CAS No: 1426424-80-7
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD23711119
• CID: 4598768
• PubChem ID: 71743998
• Update Time: 2025-05-25

6-Chloroimidazo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-CHLOROIMIDAZO[1,5-A]PYRIDINE
• Imidazo[1,5-a]pyridine, 6-chloro-
• BHC42480
• A904429
• NYMGZMIJPCIHBW-UHFFFAOYSA-N
• MFCD23711119
• AS-60305
• 1426424-80-7
• DB-118689
• SCHEMBL14737576
• CS-0038425
• AKOS027251982
• 6-Chloroimidazo[1,5-A]pyridine

• MDL： MFCD23711119
• Inchi： 1S/C7H5ClN2/c8-6-1-2-7-3-9-5-10(7)4-6/h1-5H
• InChI Key： NYMGZMIJPCIHBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CN=CN2C=1

Computed Properties

• Exact Mass: 152.0141259g/mol
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.3

Additional information on 6-Chloroimidazo[1,5-A]pyridine

Recent Advances in the Study of 6-Chloroimidazo[1,5-A]pyridine (CAS: 1426424-80-7) and Its Applications in Chemical Biology and Medicine

The compound 6-Chloroimidazo[1,5-A]pyridine (CAS: 1426424-80-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic structure has attracted significant attention due to its versatile pharmacological properties and potential applications in treating various diseases. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, revealing new insights into its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Chloroimidazo[1,5-A]pyridine derivatives exhibit potent inhibitory activity against several kinase targets, particularly in cancer pathways. The researchers developed an optimized synthetic route for this scaffold, achieving higher yields and purity compared to previous methods. Molecular docking studies revealed that the chloro-substituent at the 6-position plays a crucial role in target binding affinity, while the imidazopyridine core provides optimal pharmacokinetic properties.

In the field of neurodegenerative diseases, a recent Nature Communications paper (2024) reported that novel 6-Chloroimidazo[1,5-A]pyridine analogs show remarkable neuroprotective effects in cellular models of Parkinson's disease. The compounds were found to modulate α-synuclein aggregation and reduce oxidative stress, suggesting potential applications in developing disease-modifying therapies. The study identified specific structural features responsible for these effects, providing a roadmap for further optimization.

Significant progress has also been made in understanding the metabolic fate of 6-Chloroimidazo[1,5-A]pyridine derivatives. A 2024 Drug Metabolism and Disposition study characterized the major metabolic pathways of this scaffold, identifying key cytochrome P450 enzymes involved in its biotransformation. These findings are crucial for predicting drug-drug interactions and optimizing the pharmacokinetic profile of related drug candidates.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled more efficient production of 6-Chloroimidazo[1,5-A]pyridine derivatives. A 2023 Organic Process Research & Development publication described a scalable, green chemistry approach that reduces hazardous waste generation while maintaining high product purity. This technological advancement addresses previous challenges in large-scale synthesis of this important pharmacophore.

Looking forward, the unique properties of 6-Chloroimidazo[1,5-A]pyridine continue to inspire new research directions. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting indications ranging from oncology to inflammatory diseases. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for CNS drug development, where achieving optimal blood-brain barrier penetration remains challenging.

In conclusion, 6-Chloroimidazo[1,5-A]pyridine (CAS: 1426424-80-7) represents a versatile and pharmacologically relevant scaffold with growing importance in drug discovery. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and metabolic properties, paving the way for its continued application in developing novel therapeutic agents. Future research will likely focus on further structural optimization and exploration of new therapeutic indications for this promising chemical entity.